Cas no 54575-26-7 (Benzenamine, 2-bromo-, compd. with 2,4,6-trinitrophenol (1:1))

Benzenamine, 2-bromo-, compd. with 2,4,6-trinitrophenol (1:1) structure
54575-26-7 structure
Product Name:Benzenamine, 2-bromo-, compd. with 2,4,6-trinitrophenol (1:1)
CAS No:54575-26-7
MF:C12H9BrN4O7
MW:401.126461744308
CID:354209
PubChem ID:71364611
Update Time:2025-04-19

Benzenamine, 2-bromo-, compd. with 2,4,6-trinitrophenol (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-bromo-, compd. with 2,4,6-trinitrophenol (1:1)
    • 2-bromoaniline,2,4,6-trinitrophenol
    • 54575-26-7
    • DTXSID20788075
    • 2,4,6-Trinitrophenol--2-bromoaniline (1/1)
    • Inchi: 1S/C6H6BrN.C6H3N3O7/c7-5-3-1-2-4-6(5)8;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-4H,8H2;1-2,10H
    • InChI Key: VUYHXRBFFCSJIE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1N.OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 399.96547
  • Monoisotopic Mass: 399.96546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 367
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 184Ų

Experimental Properties

  • PSA: 175.67
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